(1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CC(COC)NC(C)C1=CN=CC=C1
• InChI: InChI=1S/C11H18N2O/c1-9(8-14-3)13-10(2)11-5-4-6-12-7-11/h4-7,9-10,13H,8H2,1-3H3
• InChIKey: NLXQAKJJIHIHAV-UHFFFAOYSA-N

(1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine Physicochemical Baseline

(1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine (CAS 1019530-88-1) is a chiral secondary amine that incorporates a branched 1-methoxypropan-2-yl group and a 1-(pyridin-3-yl)ethyl substituent [1]. With a molecular formula of C₁₁H₁₈N₂O and a molecular weight of 194.27 g/mol, the compound possesses one hydrogen bond donor, three hydrogen bond acceptors, and a computed XLogP3 of 0.9, placing it in a moderately lipophilic space suitable for membrane permeability while retaining aqueous solubility [1]. Its two undefined stereocenters create four potential stereoisomers, offering opportunities for chiral resolution and enantiomer-specific optimization in medicinal chemistry campaigns [1]. The compound is commercially available from multiple vendors at purities up to 98% .

1

Scaffold Chiral secondary amine with two undefined stereocenters

2

Property Reported moderate lipophilicity for permeability studies

3

Procurement High-purity commercial supply supports synthesis workflows

• [1] PubChem. Compound Summary for CID 43191833, (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine. National Center for Biotechnology Information, 2026. View Source

Why (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine Is Not Replaceable

Compounds within the C₁₁H₁₈N₂O amine class share the same elemental composition but diverge critically in alkyl-chain topology (branched vs. linear) and pyridine regioisomerism (2-yl, 3-yl, or 4-yl). These seemingly minor structural perturbations translate into measurable differences in lipophilicity, conformational flexibility, and stereochemical complexity that directly impact binding thermodynamics, metabolic stability, and synthetic derivatization pathways [1][2]. The quantitative evidence below demonstrates that substituting (1-methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine with a linear-chain analog or a pyridin-2-yl isomer is not a conservative procurement decision—the physiochemical and stereochemical profiles differ in ways that can propagate into divergent biological outcomes and synthetic utility.

Target Branched 1-methoxypropan-2-yl topology

Linear analog may shift Lipophilicity and conformational profile may differ from 3-methoxypropyl analogs

Target Pyridin-3-yl regioisomer

Regioisomer mismatch Pyridin-2-yl or 4-yl isomers can alter metal coordination geometry

Target Two stereocenters (four stereoisomers)

Stereochemical reduction Single-stereocenter analogs reduce accessible stereochemical space

• [1] PubChem. Compound Summary for CID 43191833, (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine. National Center for Biotechnology Information, 2026. View Source
• [2] PubChem. Compound Summary for CID 43205057, (3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine. National Center for Biotechnology Information, 2026. View Source

(1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine: Quantitative Differentiation vs. Analogs

Higher Lipophilicity vs. Linear-Chain Analog

The target compound exhibits a computed XLogP3 of 0.9, compared to 0.8 for the linear-chain regioisomer (3-methoxypropyl)[1-(pyridin-3-yl)ethyl]amine, representing a 12.5% increase in predicted lipophilicity [1][2]. This difference arises from the branched 1-methoxypropan-2-yl topology, which reduces solvent-accessible polar surface area exposure relative to the linear 3-methoxypropyl chain.

Lipophilicity (XLogP3)

Computed property

Target 0.9 vs. linear analog 0.8
(Δ +0.1, +12.5%)

Supports lipophilicity-dependent study design

Computed XLogP3; experimental validation may refine ranking

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	0.9
Comparator Or Baseline	(3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine: XLogP3 = 0.8
Quantified Difference	ΔXLogP3 = +0.1 (+12.5%)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

A ΔXLogP3 of +0.1 can translate into meaningful differences in membrane permeability and oral absorption potential, making the branched-chain compound preferentially suitable for programs targeting intracellular targets.

• [1] PubChem. Compound Summary for CID 43191833, (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine. National Center for Biotechnology Information, 2026. View Source
• [2] PubChem. Compound Summary for CID 43205057, (3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine. National Center for Biotechnology Information, 2026. View Source

Reduced Rotatable Bonds vs. Linear-Chain Analog

The target compound has 5 rotatable bonds, whereas the linear-chain analog (3-methoxypropyl)[1-(pyridin-3-yl)ethyl]amine has 6 rotatable bonds [1][2]. The branched topology of the 1-methoxypropan-2-yl group reduces the number of freely rotating bonds by one compared to the linear 3-methoxypropyl chain.

Rotatable bonds

Target 5 vs. linear analog 6 bonds
(Δ −1, −16.7%)

May support conformational-entropy review

Fewer rotatable bonds correlate with lower entropic penalty upon binding

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	(3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine: 6 rotatable bonds
Quantified Difference	Δ = -1 rotatable bond (-16.7%)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Fewer rotatable bonds correlate with lower conformational entropy penalty upon target binding, potentially yielding improved binding affinity and selectivity in drug-target interactions.

• [1] PubChem. Compound Summary for CID 43191833, (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine. National Center for Biotechnology Information, 2026. View Source
• [2] PubChem. Compound Summary for CID 43205057, (3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine. National Center for Biotechnology Information, 2026. View Source

Increased Stereochemical Complexity vs. Linear-Chain Analog

The target compound contains 2 undefined atom stereocenters, creating four possible stereoisomers, compared to only 1 undefined stereocenter (two stereoisomers) for the linear-chain analog [1][2]. The additional stereocenter originates from the branched methoxypropan-2-yl moiety and provides a richer stereochemical landscape for chiral resolution and enantiomer-specific biological profiling.

Stereocenters

Target 2 undefined centers (4 isomers) vs. linear analog 1 center (2 isomers)

Supports enantiomer-specific profiling studies

Computed stereochemistry; chiral resolution required for individual isomers

Evidence Dimension	Undefined atom stereocenter count
Target Compound Data	2 undefined stereocenters (4 stereoisomers)
Comparator Or Baseline	(3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine: 1 undefined stereocenter (2 stereoisomers)
Quantified Difference	Δ = +1 stereocenter; 4 vs. 2 possible stereoisomers
Conditions	Computed by PubChem (release 2019.06.18)

Why This Matters

Greater stereochemical diversity enables fine-tuning of enantiomer-specific pharmacological activity and can be critical for intellectual property differentiation in lead optimization programs.

• [1] PubChem. Compound Summary for CID 43191833, (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine. National Center for Biotechnology Information, 2026. View Source
• [2] PubChem. Compound Summary for CID 43205057, (3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine. National Center for Biotechnology Information, 2026. View Source

Higher Purity Availability vs. Linear-Chain Analog

The target compound is commercially available at a purity of 98% (Leyan, Product No. 1347532) , whereas the closest linear-chain analog (3-methoxypropyl)[1-(pyridin-3-yl)ethyl]amine is offered at a maximum purity of 97% from the same vendor (Leyan, Product No. 1348716) .

Commercial purity

Data to verify

Target 98% vs. linear analog 97% (same vendor)

May reduce pre-synthetic purification steps

Vendor specification; confirm lot-specific purity before use

Evidence Dimension	Commercially available purity
Target Compound Data	98% (Leyan)
Comparator Or Baseline	(3-Methoxypropyl)[1-(pyridin-3-yl)ethyl]amine: 97% (Leyan)
Quantified Difference	Δ = +1 percentage point purity
Conditions	Vendor: Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.); catalog specifications as of 2025

Why This Matters

Higher baseline purity reduces the need for additional in-house purification steps, saving time and cost in synthesis workflows and ensuring more reproducible downstream results.

(1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine Application Scenarios

Chiral Building Block for Kinase Inhibitor Synthesis

The presence of two stereocenters in (1-methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine [1] makes it a valuable chiral amine building block for constructing enantiomerically enriched kinase inhibitor candidates. The branched methoxypropan-2-yl group has been employed in BET bromodomain inhibitors (e.g., BRD4 BD1 ligand complexes) [2], demonstrating the scaffold's relevance in epigenetics drug discovery.

Ligand for Transition-Metal Catalysis

The pyridin-3-yl nitrogen provides a competent metal-coordination site, and the reduced rotatable bond count (5 vs. 6 for linear analogs) [1] favors a more rigid ligand geometry. This rigidity can enhance enantioselectivity in asymmetric catalytic transformations where well-defined chiral environments are critical.

Moderately Lipophilic Amine Synthon

With an XLogP3 of 0.9 [1], the compound resides in an optimal lipophilicity range for oral drug-like space, balancing membrane permeability with aqueous solubility. This makes it a suitable amine synthon for lead optimization programs targeting intracellular proteins where passive diffusion is a key consideration.

High-Purity Procurement for Synthesis Workflows

The 98% commercial purity [1] directly reduces the burden of pre-synthetic purification, enabling more efficient parallel synthesis and library production in medicinal chemistry laboratories. This purity advantage over the 97% linear analog translates into tangible time and cost savings in high-throughput settings.

Application

Selection Property

Validation Focus

Chiral amine synthon for kinase/BET inhibitor studies

Two stereocenters, branched scaffold

Enantiomer-specific synthesis and profiling

Ligand for asymmetric transition-metal catalysis

Pyridin-3-yl coordination, reduced rotatable bonds

Enantioselectivity in model catalytic reactions

Lead optimization synthon for intracellular targets

Reported moderate lipophilicity range

Permeability and solubility balance in cell-based assays

High-purity supply for parallel synthesis

Reported commercial high purity

Pre-synthetic purification burden review

• [1] PubChem. Compound Summary for CID 43191833, (1-Methoxypropan-2-YL)[1-(pyridin-3-YL)ethyl]amine. National Center for Biotechnology Information, 2026. View Source
• [2] PDB entry 7w3d. Crystal structure of BRD4 bromodomain 1 in complex with N2-(1,2,3-benzotriazol-5-yl)-N3-(dimethylsulfamoyl)-N6-[(2S)-1-methoxypropan-2-yl]pyridine-2,3,6-triamine. Protein Data Bank, 2021. View Source